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Compound of Interest

Compound Name: Influenza NP (147-155) (TFA)

Cat. No.: B12423960

Introduction

The Influenza Nucleoprotein (NP) is a conserved internal protein of the influenza virus, making
it a key target for T-cell mediated immunity. The NP (147-155) peptide, with the sequence
TYQRTRALY, is a well-characterized, immunodominant H-2Kd-restricted cytotoxic T
lymphocyte (CTL) epitope in BALB/c mice.[1][2][3][4] It is widely used in immunological studies
to detect and quantify influenza-specific CD8+ T-cell responses. The Enzyme-Linked
Immunospot (ELISpot) assay is a highly sensitive method for measuring the frequency of
cytokine-secreting cells at the single-cell level.[5] These application notes provide detailed
information and protocols for utilizing the Influenza NP (147-155) peptide in ELISpot assays to
assess cell-mediated immunity to influenza A virus.

Data Presentation

The following tables summarize key quantitative data for performing ELISpot assays with the
Influenza NP (147-155) peptide, based on established protocols and literature.

Table 1: Recommended Reagent and Cell Concentrations
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Recommended
Component . Source(s)
Concentration/Amount
Influenza NP (147-155)
: 1-10 pg/mL [L1[2][6]1[7]
Peptide
Peripheral Blood Mononuclear
2 x 10”5 - 5 x 1015 cells/well (11181191
Cells (PBMCs) / Splenocytes
Capture Antibody (e.g., anti-
P y(eg 5-10 pg/mL [10]
IFN-y)
Detection Antibody (e.g., 1:1000 dilution (or as per (10]
biotinylated anti-IFN-y) manufacturer's instructions)
Streptavidin-Alkaline 1:1000 dilution (or as per (10]
Phosphatase (AP) manufacturer's instructions)

Table 2: Typical Experimental Parameters and Expected Results
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Parameter Value Source(s)

Incubation Time with Peptide 18 - 48 hours [118q11]

] ) Highly variable, can be <50 to
Expected Spot Forming Units

several hundred depending on [6]
(SFU) / 1076 cells

immunization/infection status.

Phytohemagglutinin (PHA),
Positive Control Concanavalin A (ConA), or
anti-CD3/CD28 antibodies.[5]

Cells cultured in medium alone

Negative Control _
(unstimulated).[5]

o o Approximately 34.4
Lower Limit of Quantification

(LLOQ)

SFU/million cells (assay
dependent).[8][12]

Can exceed 9,000 SFU/million
cells, dependent on the reader.
[12]

Upper Limit of Quantification
(ULOQ)

Experimental Protocols

This section provides a detailed methodology for performing an IFN-y ELISpot assay using the
Influenza NP (147-155) peptide to stimulate murine splenocytes.

Materials and Reagents:
 Influenza NP (147-155) peptide (TYQRTRALV)
e 96-well PVDF membrane ELISpot plates

e Murine IFN-y ELISpot kit (containing capture antibody, detection antibody, and streptavidin-
AP)

o Sterile PBS

e 35% Ethanol in sterile water
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Complete RPMI-1640 medium (supplemented with 10% FBS, penicillin/streptomycin, and L-
glutamine)

BCIP/NBT substrate solution

Automated ELISpot reader

Single-cell suspension of murine splenocytes from influenza-infected or control mice
Protocol:
Day 1: Plate Coating

e Pre-wet the membrane: Add 15 pL of 35% ethanol to each well of the 96-well PVDF plate
and incubate for 1 minute at room temperature.

e Wash: Aspirate the ethanol and wash the wells three times with 150 pL of sterile PBS.

o Coat with capture antibody: Dilute the anti-IFN-y capture antibody to the recommended
concentration (e.g., 10 pg/mL) in sterile PBS. Add 100 pL of the diluted antibody to each

well.
e Incubate: Seal the plate and incubate overnight at 4°C.
Day 2: Cell Stimulation

o Wash and Block: Aspirate the capture antibody solution. Wash the wells twice with 150 pL of
sterile Milli-Q water. Then, add 150 pL of complete RPMI-1640 medium to each well to block
the membrane for at least 2 hours at 37°C.

» Prepare cell suspension: Prepare a single-cell suspension of splenocytes in complete RPMI-
1640 medium. Perform a cell count and adjust the concentration to 4 x 1076 cells/mL.

o Prepare stimuli: Dilute the Influenza NP (147-155) peptide in complete RPMI-1640 medium
to a working concentration of 2-20 pg/mL (for a final concentration of 1-10 pg/mL in the well).
Prepare positive (e.g., PHA) and negative (medium alone) controls.
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e Add stimuli and cells: Decant the blocking medium from the plate. Add 50 uL of the prepared
peptide or control solutions to the appropriate wells. Add 50 uL of the cell suspension
(containing 2 x 10”5 cells) to each well.

e Incubate: Incubate the plate for 18-24 hours at 37°C in a humidified incubator with 5% CO2.
[8]

Day 3: Spot Development and Analysis

o Wash: Aspirate the cell suspension and wash the plate five times with 200 pL of PBS
containing 0.05% Tween-20 (PBST).

e Add detection antibody: Dilute the biotinylated anti-IFN-y detection antibody in PBST as
recommended by the manufacturer. Add 100 uL of the diluted antibody to each well and
incubate for 2 hours at room temperature.[8]

o Wash: Aspirate the detection antibody and wash the plate five times with 200 pL of PBST.

e Add enzyme conjugate: Dilute the streptavidin-AP conjugate in PBST. Add 100 pL to each
well and incubate for 1 hour at room temperature.

e Wash: Aspirate the enzyme conjugate and wash the plate five times with 200 pL of PBST.

o Develop spots: Add 100 pL of BCIP/NBT substrate solution to each well. Monitor for the
appearance of dark spots (typically 5-20 minutes).

» Stop development: Stop the reaction by washing the plate thoroughly with distilled water.

e Dry and analyze: Allow the plate to dry completely. Count the spots using an automated
ELISpot reader.

Data Analysis

Results are typically expressed as Spot Forming Units (SFU) per million cells.[8][12] To
calculate this, subtract the average number of spots in the negative control wells from the
average number of spots in the peptide-stimulated wells and normalize to 1076 cells.
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Visualizations

ELISpot Experimental Workflow
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Caption: ELISpot experimental workflow diagram.
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Caption: Simplified T-cell activation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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